Cas no 307496-39-5 (Trisiloxane,1,5-bis(2-bicyclo[2.2.1]hept-5-en-2-ylethyl)-1,1,3,3,5,5-hexamethyl-)

• Product Name: Trisiloxane,1,5-bis(2-bicyclo[2.2.1]hept-5-en-2-ylethyl)-1,1,3,3,5,5-hexamethyl-
• CAS No: 307496-39-5
• MF: C₂₄H₄₄O₂Si₃
• MW: 448.861470222473
• CID: 300389
• PubChem ID: 4149499
• Update Time: 2025-05-19

Trisiloxane,1,5-bis(2-bicyclo[2.2.1]hept-5-en-2-ylethyl)-1,1,3,3,5,5-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,1,5-bis(2-bicyclo[2.2.1]hept-5-en-2-ylethyl)-1,1,3,3,5,5-hexamethyl-
• bis[[2-(5-bicyclo[2.2.1]hept-2-enyl)ethyl-dimethylsilyl]oxy]-dimethylsilane
• 1,1,3,3,5,5-Hexamethyl-1,5-bis[2-(5-norbornen-2-yl)ethyl]trisiloxane
• 523593_ALDRICH
• AC1N5QKR
• CTK8E3091
• I14-46429
• SureCN1221875
• J-018107
• AKOS015913305
• 1 1 3 3 5 5-HEXAMETHYL-1 5-BIS(2-(5-NOR&
• 307496-39-5
• DTXSID30399934
• SCHEMBL1221875
• 1,1,3,3,5,5-Hexamethyl-1,5-bis(2-(5 norb
• bis[[2-(2-bicyclo[2.2.1]hept-5-enyl)ethyl-dimethylsilyl]oxy]-dimethylsilane
• 1,5-Bis(2-(bicyclo[2.2.1]hept-5-en-2-yl)ethyl)-1,1,3,3,5,5-hexamethyltrisiloxane
• 1,5-Bis(2-bicyclo[2.2.1]hept-5-en-2-ylethyl)-1,1,3,3,5,5-hexamethyltrisiloxane

• Inchi： 1S/C24H44O2Si3/c1-27(2,13-11-23-17-19-7-9-21(23)15-19)25-29(5,6)26-28(3,4)14-12-24-18-20-8-10-22(24)16-20/h7-10,19-24H,11-18H2,1-6H3
• InChI Key： OJLPCKNKLYMMBA-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCC1CC2C=CC1C2)O[Si](C)(C)O[Si](C)(C)CCC1CC2C=CC1C2

Computed Properties

• Exact Mass: 448.26502
• Monoisotopic Mass: 448.265
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.976 g/mL at 25 °C(lit.)
• Boiling Point: 439°C at 760 mmHg
• Flash Point: 110 °C
• Refractive Index: n20/D 1.4690(lit.)
• PSA: 18.46
• LogP: 7.33620
• Solubility: Not determined

Additional information on Trisiloxane,1,5-bis(2-bicyclo[2.2.1]hept-5-en-2-ylethyl)-1,1,3,3,5,5-hexamethyl-

Comprehensive Analysis of Trisiloxane,1,5-bis(2-bicyclo[2.2.1]hept-5-en-2-ylethyl)-1,1,3,3,5,5-hexamethyl- (CAS No. 307496-39-5)

The compound Trisiloxane,1,5-bis(2-bicyclo[2.2.1]hept-5-en-2-ylethyl)-1,1,3,3,5,5-hexamethyl- (CAS No. 307496-39-5) is a specialized organosilicon derivative that has garnered significant attention in advanced material science and industrial applications. Characterized by its unique trisiloxane backbone and bicyclo[2.2.1]heptene functional groups, this compound exhibits exceptional thermal stability, low surface tension, and compatibility with hydrophobic substrates. These properties make it a valuable candidate for coatings, adhesives, and high-performance lubricants, aligning with the growing demand for sustainable and efficient materials in sectors like automotive and electronics.

Recent trends in green chemistry and bio-based materials have spurred interest in Trisiloxane,1,5-bis(2-bicyclo[2.2.1]hept-5-en-2-ylethyl)-1,1,3,3,5,5-hexamethyl- due to its potential as an eco-friendly alternative to conventional silicones. Researchers are exploring its role in self-healing coatings and anti-fouling surfaces, addressing common queries like "How do siloxanes enhance material durability?" or "What are the applications of bicycloheptene derivatives?" Such investigations highlight its versatility in solving real-world challenges, from reducing energy consumption in industrial processes to improving product lifespan.

The molecular structure of CAS No. 307496-39-5 features a hexamethyl-substituted trisiloxane core, which contributes to its hydrophobicity and chemical inertness. This design is particularly advantageous in microelectronics encapsulation and water-repellent textiles, where moisture resistance is critical. Additionally, the bicyclo[2.2.1]hept-5-ene moieties enable controlled polymerization, a feature often searched in relation to "customizable silicone polymers" or "crosslinking agents for elastomers." These attributes position the compound as a key player in next-generation material innovations.

From an industrial perspective, Trisiloxane,1,5-bis(2-bicyclo[2.2.1]hept-5-en-2-ylethyl)-1,1,3,3,5,5-hexamethyl- is synthesized via hydrosilylation, a process frequently discussed in forums on "scalable silicone production." Its compatibility with UV-curing technologies further expands its utility in 3D printing resins and optical coatings, topics trending in advanced manufacturing circles. Safety assessments confirm its low toxicity profile, making it suitable for consumer goods, though proper handling protocols remain essential, as with all chemical substances.

In conclusion, CAS No. 307496-39-5 represents a cutting-edge fusion of siloxane chemistry and cyclic olefin functionality. Its adaptability to emerging technologies—such as flexible electronics and smart coatings—ensures its relevance in a rapidly evolving market. For researchers and engineers seeking answers to "high-performance silicone alternatives" or "thermal-resistant additives," this compound offers a compelling solution backed by robust scientific data and practical applicability.